Cas no 923274-68-4 (2-Amino-4-methoxy-3-methylbenzonitrile)

2-Amino-4-methoxy-3-methylbenzonitrile is a versatile intermediate in organic synthesis, particularly valued for its functionalized aromatic structure. The presence of both amino and nitrile groups enables diverse reactivity, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methoxy and methyl substituents further enhance its utility by influencing electronic and steric properties, facilitating selective transformations. This compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound’s balanced reactivity profile allows for efficient incorporation into complex molecular frameworks.

2-Amino-4-methoxy-3-methylbenzonitrile structure

923274-68-4 structure

Product Name:2-Amino-4-methoxy-3-methylbenzonitrile

CAS No:923274-68-4

MF:C₉H₁₀N₂O

MW:162.188501834869

MDL:MFCD18642760

CID:737962

PubChem ID:55296422

Update Time:2025-05-27

2-Amino-4-methoxy-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-amino-4-methoxy-3-methyl-
- 2-aMino-4-Methoxy-3-Methylbenzonitrile
- CDZMIQSRVJVDFS-UHFFFAOYSA-N
- 2-Amino-4-methoxy-3-methylbenzonitrile (ACI)
- SCHEMBL998403
- CS-M0646
- DTXSID60717607
- 923274-68-4
- DB-346756
- AKOS006371531
- CS-13684
- 2-Amino-4-methoxy-3-methylbenzonitrile
- MDL： MFCD18642760
- Inchi： 1S/C9H10N2O/c1-6-8(12-2)4-3-7(5-10)9(6)11/h3-4H,11H2,1-2H3
- InChI Key： CDZMIQSRVJVDFS-UHFFFAOYSA-N
- SMILES： N#CC1C(N)=C(C)C(OC)=CC=1

Computed Properties

Exact Mass: 162.079312947g/mol
Monoisotopic Mass: 162.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59
XLogP3: 1.8

2-Amino-4-methoxy-3-methylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A612518-5mg	2-amino-4-methoxy-3-methylbenzonitrile	923274-68-4		5mg	$ 50.00	2022-06-08
TRC	A612518-10mg	2-amino-4-methoxy-3-methylbenzonitrile	923274-68-4		10mg	$ 70.00	2022-06-08
TRC	A612518-50mg	2-amino-4-methoxy-3-methylbenzonitrile	923274-68-4		50mg	$ 275.00	2022-06-08
Apollo Scientific	OR370105-1g	2-Amino-4-methoxy-3-methylbenzonitrile	923274-68-4	99%	1g	£1180.00	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A63540-500mg	2-Amino-4-methoxy-3-methylbenzonitrile	923274-68-4	98%	500mg	¥9062.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A63540-100mg	2-Amino-4-methoxy-3-methylbenzonitrile	923274-68-4	98%	100mg	¥4522.0	2023-09-08
ChemScence	CS-M0646-100mg	2-amino-4-methoxy-3-methylbenzonitrile	923274-68-4	99.69%	100mg	$238.0	2022-04-26
ChemScence	CS-M0646-500mg	2-amino-4-methoxy-3-methylbenzonitrile	923274-68-4	99.69%	500mg	$786.0	2022-04-26
ChemScence	CS-M0646-1g	2-amino-4-methoxy-3-methylbenzonitrile	923274-68-4	99.69%	1g	$1296.0	2022-04-26
eNovation Chemicals LLC	D767775-100mg	2-aMino-4-Methoxy-3-Methylbenzonitrile	923274-68-4	95+%	100mg	$275	2024-06-06

2-Amino-4-methoxy-3-methylbenzonitrile Production Method

Production Method 1

102569-26-6

923274-68-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide

Reference

: Synthesis and SAR of potent inhibitors of the Hepatitis C virus NS3/4A protease: Exploration of P2 quinazoline substituents

Nilsson, Magnus; Belfrage, Anna Karin; Lindstroem, Stefan; Waehling, Horst; Lindquist, Charlotta; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(14), 4004-4011

Production Method 2

102569-26-6

923274-68-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 15 min, rt
1.2 4 h, rt

Reference

: Preparation of macrocyclic inhibitors of hepatitis C virus

, World Intellectual Property Organization, , ,

Production Method 3

102569-26-6

923274-68-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 15 h, rt

Reference

: Preparation of macrocyclic peptides, especially proline-containing peptides, as inhibitors of hepatitis C virus replication for treating hepatitis C infection and liver fibrosis

, World Intellectual Property Organization, , ,